4-Methylcyclohexene-1-carbonitrile

• IUPAC Name: 4-methylcyclohexene-1-carbonitrile
• InChI: InChI=1S/C8H11N/c1-7-2-4-8(6-9)5-3-7/h4,7H,2-3,5H2,1H3
• InChI Key: ZNWKGLBCLUELNT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=CC1)C#N
• Molecular Formula: C8H11N
• Molecular Weight: 121.18 g/mol

Description

4-Methylcyclohexene-1-carbonitrile (CAS: 6824-60-8) is a cyclohexene derivative featuring a nitrile group at position 1 and a methyl substituent at position 4. Its molecular formula is C₈H₁₁N, with a molecular weight of 121.18 g/mol . The compound exists as a mixture of positional isomers (e.g., 3-methyl vs. 4-methyl substitution on the cyclohexene ring), as noted in isomer-specific studies . The nitrile group renders it polar, influencing reactivity in electrophilic additions and cycloadditions. Its structural simplicity makes it a valuable intermediate in organic synthesis, particularly for functionalizing cyclohexene frameworks.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Methylcyclohexene-1-carbonitrile can be synthesized through several methods. One common approach involves the cyclization of 4-methyl-1,6-hexadiene with hydrogen cyanide (HCN) under acidic conditions. Another method includes the dehydration of 4-methylcyclohexanone oxime using a dehydrating agent such as phosphorus pentoxide (P2O5).

Industrial Production Methods: In an industrial setting, the compound is typically produced through catalytic hydrogenation of 4-methylcyclohexene-1-carboxylic acid nitrile. This process involves the use of a metal catalyst, such as palladium on carbon (Pd/C), and hydrogen gas under high pressure and temperature conditions.

Chemical Reactions Analysis

Types of Reactions: 4-Methylcyclohexene-1-carbonitrile undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromic acid (H2CrO4).

• Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a metal catalyst.

• Substitution: Nucleophilic substitution reactions can be performed using nucleophiles such as alkyl halides or amines.

Major Products Formed:

• Oxidation: The oxidation of 4-Methylcyclohexene-1-carbonitrile can yield 4-methylcyclohexene-1-carboxylic acid.

• Reduction: Reduction reactions can produce 4-methylcyclohexanecarboxylic acid.

• Substitution: Substitution reactions can lead to the formation of various substituted cyclohexene derivatives.

Scientific Research Applications

4-Methylcyclohexene-1-carbonitrile has several scientific research applications across different fields:

• Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals.

• Biology: The compound serves as a precursor for the synthesis of biologically active molecules, including enzyme inhibitors and receptor ligands.

• Medicine: It is utilized in the development of new therapeutic agents, such as anti-inflammatory and anticancer drugs.

• Industry: 4-Methylcyclohexene-1-carbonitrile is employed in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-Methylcyclohexene-1-carbonitrile exerts its effects depends on its specific application. For example, in pharmaceuticals, it may act as an enzyme inhibitor by binding to the active site of the enzyme and preventing its activity. The molecular targets and pathways involved vary based on the biological context and the specific reactions it undergoes.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Melting Point/Boiling Point	Notable Properties	References
4-Methylcyclohexene-1-carbonitrile	C₈H₁₁N	121.18	Methyl (C4), nitrile (C1)	Not reported	Polar, isomer mixtures common
3-Methylcyclohexene-1-carbonitrile	C₈H₁₁N	121.18	Methyl (C3), nitrile (C1)	Not reported	Enhanced Diels-Alder reactivity
1-Methyl-5-(4-methylphenyl)-3-oxo-...	C₁₆H₁₆N₂O	252.31	Phenyl, oxo, nitrile	Not reported	Crystal engineering applications
2-Amino-4-(4-methylphenyl)-4H-chromene	C₁₇H₁₄N₂O₂	277.31	Chromene, NH₂, OH, nitrile	223–227°C	Antimicrobial potential
4-Methyl-1-(1-methylethyl)-cyclohexene	C₁₀H₁₈	138.25	Isopropyl, methyl	Not reported	Essential oil component
1-(Trimethylstannyl)cyclohexane-1-...	C₁₅H₂₃NSn	335.63	Sn(CH₃)₃, nitrile	Not reported	Organometallic synthesis reagent